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Compound of Interest

Compound Name: D-Fructose-18O-2

Cat. No.: B12392501 Get Quote

Essential Safety and Handling of D-Fructose-18O-2
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for

handling D-Fructose-18O-2 in a laboratory setting. Understanding and implementing these

procedures is critical for ensuring a safe research environment and maintaining compliance

with regulatory standards. D-Fructose-18O-2 is a stable, non-radioactive isotopically labeled

form of D-Fructose. The presence of the Oxygen-18 isotope does not confer additional

chemical hazards beyond those of standard D-Fructose.

Personal Protective Equipment (PPE)
As D-Fructose is not classified as a hazardous substance, the primary safety concern is the

prevention of dust inhalation and direct contact with eyes and skin, which could cause minor

irritation. The personal protective equipment required for handling D-Fructose-18O-2 is

consistent with standard laboratory practices for non-hazardous chemicals.
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PPE Category Item Specifications Rationale

Eye/Face Protection Safety Glasses with side shields

Protects against

airborne particles and

accidental splashes.

Skin Protection Laboratory Coat Standard

Prevents contact of

the chemical with skin

and clothing.

Gloves Nitrile or Latex

Minimizes direct skin

contact during

handling.

Respiratory Protection Dust Mask/Respirator
Recommended if dust

is generated

Prevents inhalation of

fine particles,

especially when

handling the powder

form.

Handling and Storage
Proper handling and storage are crucial for maintaining the integrity of D-Fructose-18O-2 and

ensuring a safe laboratory environment.

Procedure Guideline Details

General Handling Use in a well-ventilated area.
Minimizes the potential for dust

accumulation and inhalation.

Avoid creating dust.

Handle the powder gently to

prevent it from becoming

airborne.

Storage
Store in a tightly sealed

container.

Protects the compound from

moisture and contamination.

Store in a cool, dry place.
Prevents degradation of the

product.
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Accidental Release Measures
In the event of a spill, follow these procedures to safely clean the affected area.

Spill Size Containment and Cleanup

Small Spill

Sweep up the material, avoiding dust

generation. Place in a suitable, labeled

container for disposal.

Large Spill
Evacuate the area. Use a HEPA-filtered vacuum

for cleanup to prevent dust dispersal.

Disposal Plan
Since Oxygen-18 is a stable, non-radioactive isotope, D-Fructose-18O-2 is not considered

radioactive waste.[1][2] Therefore, its disposal should follow the protocols for non-hazardous

chemical waste, in accordance with local, state, and federal regulations.

Waste Type Disposal Container Disposal Procedure

Solid D-Fructose-18O-2

Labeled, sealed container for

non-hazardous chemical

waste.

Dispose of in accordance with

your institution's and local

government's chemical waste

guidelines.

Contaminated Materials (e.g.,

gloves, wipes)

Labeled, sealed bag or

container for solid chemical

waste.

Segregate from general waste

and dispose of as chemical

waste.

Solutions containing D-

Fructose-18O-2

Labeled, sealed container for

non-hazardous liquid chemical

waste.

Do not pour down the drain.

Dispose of as chemical waste.

Visual Guidance
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Workflow for Safe Handling of D-Fructose-18O-2

Preparation
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Dissolve/Use in Experiment
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Caption: A logical workflow for the safe handling of D-Fructose-18O-2.
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Decision Process for PPE Selection

Decision Tree for PPE Selection

Handling Solid?

Potential for Dust?

Yes

Lab Coat, Gloves

No

No

Add Dust Mask

Yes

Handling Liquid?

Splash Hazard?

Yes

Lab Coat, Gloves, Safety Glasses

No

No

Add Face Shield

Yes

Click to download full resolution via product page

Caption: A decision tree to guide the selection of appropriate PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12392501?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12392501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

